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Compound of Interest

Compound Name: 2-chloro-N,2-diphenylacetamide

Cat. No.: B1352197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
chloro-N,2-diphenylacetamide (CAS No. 5110-77-0), a chemical intermediate of interest in

synthetic and medicinal chemistry. This document also collates available technical data,

including synthesis methodologies for related compounds and the biological activities of

structurally similar molecules, to serve as a valuable resource for research and development.

Physicochemical Properties
2-chloro-N,2-diphenylacetamide is a halogenated acetamide derivative with the molecular

formula C₁₄H₁₂ClNO.[1] Key physicochemical properties are summarized below.
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Property Value

Molecular Formula C₁₄H₁₂ClNO

Molecular Weight 245.706 g/mol [1]

CAS Number 5110-77-0

Boiling Point 434.7°C at 760 mmHg[2]

Flash Point 216.7°C[2]

Density 1.257 g/cm³[2]

LogP 3.67820[2]

Commercial Suppliers and Availability
2-chloro-N,2-diphenylacetamide is available from a number of commercial suppliers,

primarily for research and development purposes. The purity and available quantities vary by

supplier. A summary of known suppliers is provided in the table below.

Supplier Purity Available Quantities

Matrix Scientific 97% 1g, 5g[2]

American Custom Chemicals

Corporation
95% 1g, 2.5g, 5g[2]

AK Scientific Not Specified 1g[2]

Synthesis Protocols
While specific, detailed experimental protocols for the synthesis of 2-chloro-N,2-
diphenylacetamide (CAS 5110-77-0) are not readily available in the public domain, the

synthesis of the structurally related isomer, 2-chloro-N,N-diphenylacetamide, is well-

documented. A common method involves the chloroacetylation of diphenylamine.[3][4] This

process typically involves the reaction of diphenylamine with chloroacetyl chloride in a suitable

solvent like toluene, followed by reflux.[5][6]
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A generalized workflow for the synthesis of such diphenylacetamide derivatives is illustrated

below.
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2-chloro-N,N-diphenylacetamide

Click to download full resolution via product page

Generalized synthetic workflow for diphenylacetamide derivatives.

General Experimental Protocol for a Related Compound (2-chloro-N,N-diphenylacetamide):

Reaction Setup: Diphenylamine is dissolved in a suitable solvent, such as toluene.[5][6]

Addition of Reagent: Chloroacetyl chloride is added to the solution.[5][6]

Reaction Conditions: The mixture is refluxed for a period of time, typically around 4 hours.[3]

[6]

Work-up and Isolation: The reaction mixture is then poured into crushed ice to precipitate the

product.[3] The resulting solid is filtered, washed with cold water, and dried.[5][6]

Purification: The crude product can be further purified by recrystallization from a solvent such

as ethanol.[5][6]

Biological Activity of Related Compounds
There is a lack of specific biological activity data for 2-chloro-N,2-diphenylacetamide in the

available literature. However, derivatives of the isomeric 2-chloro-N,N-diphenylacetamide have

been investigated for various pharmacological properties. It is crucial to note that these
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activities are not directly attributable to 2-chloro-N,2-diphenylacetamide but may provide

context for potential areas of investigation.

Analgesic and Anti-inflammatory Activity: Some derivatives of 2-chloro-N,N-

diphenylacetamide have been synthesized and evaluated for their analgesic properties.[7]

These studies suggest a potential interaction with cyclooxygenase (COX) enzymes, which

are key targets in pain and inflammation pathways.[4][7]

Antimicrobial Activity: Diphenylamine and its derivatives, which form the core structure of the

compound of interest, have been explored for their antimicrobial and antifungal properties.[6]

[7]

Anticonvulsant Activity: Various N-phenylacetamide derivatives have been investigated for

their potential as anticonvulsant agents.[7]

Due to the observed analgesic activity in related compounds and their potential interaction with

COX enzymes, a hypothetical signaling pathway is presented below. This is a generalized

representation and has not been experimentally validated for 2-chloro-N,2-
diphenylacetamide.
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Hypothetical mechanism of action for a COX-inhibiting acetamide derivative.

Conclusion
2-chloro-N,2-diphenylacetamide is a commercially available chemical intermediate with

potential applications in further chemical synthesis and drug discovery. While direct

experimental data on its synthesis and biological activity are limited, information on related

compounds provides a foundational basis for future research. The provided supplier

information, generalized synthesis protocols, and contextual biological activities of related

molecules offer a starting point for scientists and researchers interested in this compound.

Further experimental validation is necessary to fully characterize the properties and potential

applications of 2-chloro-N,2-diphenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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